2-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• IUPAC Name: 2-methyl-5-[4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxypiperidin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C16H19N7OS/c1-11-20-21-16(25-11)23-5-3-14(4-6-23)24-15-17-7-12(8-18-15)13-9-19-22(2)10-13/h7-10,14H,3-6H2,1-2H3
• InChI Key: NHENXGQPBHDAJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCC(CC2)OC3=NC=C(C=N3)C4=CN(N=C4)C
• Molecular Formula: C16H19N7OS
• Molecular Weight: 357.4 g/mol

Description

The compound is a derivative of 1,3,4-thiadiazole, a heterocyclic compound that exhibits a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial. The 1,3,4-thiadiazole moiety has been modified in various ways to enhance its potency as an anticonvulsant agent.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by reacting 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of a compound is responsible for its pharmacological activities. Heterocyclic moieties like 1,3,4-thiadiazole have diverse activities. The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are complex and can involve various pathways. The nature of the substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives can vary depending on the specific compound. For example, 5-Methyl-1,3,4-thiadiazol-2-ol is a solid with a molecular weight of 116.14.

Mechanism of Action

Target of Action

• However, we can explore related compounds or similar scaffolds to gain insights into potential targets. For instance, indole derivatives (which share some structural features with this compound) have been studied for their diverse biological activities . These activities include antiviral, anti-inflammatory, anticancer, antioxidant, and antimicrobial effects.

Safety and Hazards

The safety and hazards associated with 1,3,4-thiadiazole derivatives can also vary. For instance, 5-Methyl-1,3,4-thiadiazol-2-ol is classified as Acute Tox. 4 Oral, indicating it is harmful if swallowed.

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives could involve further modifications to enhance their potency and reduce their toxicity. There is also potential for exploring their use in treating other conditions given their wide range of biological activities.